Cas no 298196-56-2 (Butanoic acid, 4-cyano-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-)

• Product Name: Butanoic acid, 4-cyano-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-
• CAS No: 298196-56-2
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 1439396
• PubChem ID: 14829266
• Update Time: 2025-04-20

Butanoic acid, 4-cyano-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-cyano-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-
• DB-203537
• EN300-1300316
• 298196-56-2
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-CYANOBUTANOICACID
• 2-Tert-butoxycarbonylamino-4-cyano-butyric acid
• 1130803-54-1
• 2-{[(tert-butoxy)carbonyl]amino}-4-cyanobutanoic acid
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-CYANOBUTANOIC ACID
• SCHEMBL5997785

• Inchi： 1S/C10H16N2O4/c1-10(2,3)16-9(15)12-7(8(13)14)5-4-6-11/h7H,4-5H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： GFRAZDGVUSPMRH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives